Cas no 867130-63-0 (4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

4-Methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid is a heterocyclic compound featuring a pyridazine core functionalized with a carboxylic acid group at the 3-position and a methyl substituent at the 4-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a building block for more complex molecules. The presence of both carboxylic acid and ketone functionalities allows for versatile derivatization, enabling the formation of amides, esters, or other derivatives. Its dihydropyridazine scaffold is of interest in medicinal chemistry due to potential bioactivity. The compound is typically handled under controlled conditions to preserve stability.

4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid structure

867130-63-0 structure

Product Name:4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

CAS No:867130-63-0

MF:C₆H₆N₂O₃

MW:154.12344121933

CID:1119682

PubChem ID:83694563

Update Time:2025-11-02

4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,6-dihydro-4-methyl-6-oxo-3-Pyridazinecarboxylic acid
- 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
- CS-0136994
- 3-Pyridazinecarboxylic acid, 1,6-dihydro-4-methyl-6-oxo-
- EN300-1725902
- 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylicacid
- 867130-63-0
- 4-methyl-6-oxo-1H-pyridazine-3-carboxylic acid
- Inchi： 1S/C6H6N2O3/c1-3-2-4(9)7-8-5(3)6(10)11/h2H,1H3,(H,7,9)(H,10,11)
- InChI Key： XELFHFKSUSNIGM-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)C(C(=O)O)=NN1

Computed Properties

Exact Mass: 154.03784206g/mol
Monoisotopic Mass: 154.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 78.8Å²

4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Pricemore >>

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Chemenu	CM461054-1g	4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid	867130-63-0	95%+	1g	$2438	2023-03-07
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Enamine	EN300-1725902-1.0g	4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid	867130-63-0	95%	1g	$2050.0	2023-06-04
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